Cas no 1806137-39-2 (4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806137-39-2
• MF: C₈H₅ClF₃NO₃
• MW: 255.578411817551
• CID: 4832702
• Update Time: 2025-06-14

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5ClF3NO3/c9-2-4-1-6(15)13-5(3-14)7(4)16-8(10,11)12/h1,3H,2H2,(H,13,15)
• InChI Key： DULBCEOZLGEEOL-UHFFFAOYSA-N
• SMILES： ClCC1=CC(NC(C=O)=C1OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 0.7
• Topological Polar Surface Area: 55.4

Additional information on 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

Recent Advances in the Study of 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806137-39-2)

4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806137-39-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological and metabolic disorders. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, owing to its unique structural features, including the chloromethyl and trifluoromethoxy groups, which enhance its reactivity and binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound in the synthesis of novel GABA_A receptor modulators. The researchers demonstrated that the chloromethyl group facilitates efficient functionalization, enabling the introduction of diverse pharmacophores. The resulting compounds exhibited promising anxiolytic and anticonvulsant activities in preclinical models, with improved metabolic stability compared to existing therapeutics.

In another recent investigation, scientists utilized 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde as a precursor for the development of kinase inhibitors. The trifluoromethoxy group was found to play a critical role in enhancing the compounds' selectivity for specific kinase targets, reducing off-target effects. This research, published in Bioorganic & Medicinal Chemistry Letters, underscores the compound's utility in designing next-generation kinase inhibitors for cancer therapy.

Further advancements include its application in the synthesis of prodrugs for neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported the development of a prodrug series derived from this aldehyde, which demonstrated enhanced blood-brain barrier penetration and sustained release of active metabolites in vivo. These findings open new avenues for treating conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in optimizing the synthetic routes for large-scale production of 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde. Recent efforts have focused on green chemistry approaches to improve yield and reduce environmental impact. A 2023 Organic Process Research & Development article detailed a catalytic method that minimizes waste and enhances scalability, addressing a critical bottleneck in its industrial application.

In conclusion, 4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxaldehyde continues to emerge as a pivotal intermediate in drug discovery, with its applications expanding across multiple therapeutic areas. Ongoing research aims to further elucidate its mechanistic roles and refine its synthetic accessibility, paving the way for its broader adoption in pharmaceutical development.